Cas no 1021230-01-2 (2-sulfanylidene-5-({[4-(thiophen-2-yl)-1,3-thiazol-2-yl]amino}methylidene)-1,3-diazinane-4,6-dione)
2-sulfanylidene-5-({[4-(thiophen-2-yl)-1,3-thiazol-2-yl]amino}methylidene)-1,3-diazinane-4,6-dione Chemical and Physical Properties
Names and Identifiers
-
- 5-({[4-(thiophen-2-yl)-1,3-thiazol-2-yl]amino}methylidene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione
- 2-sulfanylidene-5-({[4-(thiophen-2-yl)-1,3-thiazol-2-yl]amino}methylidene)-1,3-diazinane-4,6-dione
- STK878421
- AKOS005637921
- 6-hydroxy-2-sulfanylidene-5-[(E)-(4-thiophen-2-yl-1,3-thiazol-2-yl)iminomethyl]-1H-pyrimidin-4-one
- 5-(((4-(thiophen-2-yl)thiazol-2-yl)amino)methylene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione
- F3220-0627
- 1021230-01-2
- Dihydro-5-[[[4-(2-thienyl)-2-thiazolyl]amino]methylene]-2-thioxo-4,6(1H,5H)-pyrimidinedione
-
- Inchi: 1S/C12H8N4O2S3/c17-9-6(10(18)16-11(19)15-9)4-13-12-14-7(5-21-12)8-2-1-3-20-8/h1-5H,(H,13,14)(H2,15,16,17,18,19)
- InChI Key: GNSVXNSHZGJHGL-UHFFFAOYSA-N
- SMILES: C1(=S)NC(=O)/C(=C\NC2=NC(C3SC=CC=3)=CS2)/C(=O)N1
Computed Properties
- Exact Mass: 335.98093903g/mol
- Monoisotopic Mass: 335.98093903g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 523
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 175Ų
Experimental Properties
- Density: 1.66±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- pka: 4.62±0.20(Predicted)
2-sulfanylidene-5-({[4-(thiophen-2-yl)-1,3-thiazol-2-yl]amino}methylidene)-1,3-diazinane-4,6-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3220-0627-2μmol |
2-sulfanylidene-5-({[4-(thiophen-2-yl)-1,3-thiazol-2-yl]amino}methylidene)-1,3-diazinane-4,6-dione |
1021230-01-2 | 90%+ | 2μl |
$57.0 | 2023-04-27 | |
| Life Chemicals | F3220-0627-5μmol |
2-sulfanylidene-5-({[4-(thiophen-2-yl)-1,3-thiazol-2-yl]amino}methylidene)-1,3-diazinane-4,6-dione |
1021230-01-2 | 90%+ | 5μl |
$63.0 | 2023-04-27 | |
| Life Chemicals | F3220-0627-10μmol |
2-sulfanylidene-5-({[4-(thiophen-2-yl)-1,3-thiazol-2-yl]amino}methylidene)-1,3-diazinane-4,6-dione |
1021230-01-2 | 90%+ | 10μl |
$69.0 | 2023-04-27 | |
| Life Chemicals | F3220-0627-20μmol |
2-sulfanylidene-5-({[4-(thiophen-2-yl)-1,3-thiazol-2-yl]amino}methylidene)-1,3-diazinane-4,6-dione |
1021230-01-2 | 90%+ | 20μl |
$79.0 | 2023-04-27 | |
| Life Chemicals | F3220-0627-1mg |
2-sulfanylidene-5-({[4-(thiophen-2-yl)-1,3-thiazol-2-yl]amino}methylidene)-1,3-diazinane-4,6-dione |
1021230-01-2 | 90%+ | 1mg |
$54.0 | 2023-04-27 | |
| Life Chemicals | F3220-0627-2mg |
2-sulfanylidene-5-({[4-(thiophen-2-yl)-1,3-thiazol-2-yl]amino}methylidene)-1,3-diazinane-4,6-dione |
1021230-01-2 | 90%+ | 2mg |
$59.0 | 2023-04-27 | |
| Life Chemicals | F3220-0627-3mg |
2-sulfanylidene-5-({[4-(thiophen-2-yl)-1,3-thiazol-2-yl]amino}methylidene)-1,3-diazinane-4,6-dione |
1021230-01-2 | 90%+ | 3mg |
$63.0 | 2023-04-27 | |
| Life Chemicals | F3220-0627-4mg |
2-sulfanylidene-5-({[4-(thiophen-2-yl)-1,3-thiazol-2-yl]amino}methylidene)-1,3-diazinane-4,6-dione |
1021230-01-2 | 90%+ | 4mg |
$66.0 | 2023-04-27 | |
| Life Chemicals | F3220-0627-5mg |
2-sulfanylidene-5-({[4-(thiophen-2-yl)-1,3-thiazol-2-yl]amino}methylidene)-1,3-diazinane-4,6-dione |
1021230-01-2 | 90%+ | 5mg |
$69.0 | 2023-04-27 | |
| Life Chemicals | F3220-0627-10mg |
2-sulfanylidene-5-({[4-(thiophen-2-yl)-1,3-thiazol-2-yl]amino}methylidene)-1,3-diazinane-4,6-dione |
1021230-01-2 | 90%+ | 10mg |
$79.0 | 2023-04-27 |
2-sulfanylidene-5-({[4-(thiophen-2-yl)-1,3-thiazol-2-yl]amino}methylidene)-1,3-diazinane-4,6-dione Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
Additional information on 2-sulfanylidene-5-({[4-(thiophen-2-yl)-1,3-thiazol-2-yl]amino}methylidene)-1,3-diazinane-4,6-dione
Introduction to 2-sulfanylidene-5-({[4-(thiophen-2-yl)-1,3-thiazol-2-yl]amino}methylidene)-1,3-diazinane-4,6-dione and Its Significance in Modern Chemical Biology
The compound with the CAS number 1021230-01-2, specifically identified as 2-sulfanylidene-5-({[4-(thiophen-2-yl)-1,3-thiazol-2-yl]amino}methylidene)-1,3-diazinane-4,6-dione, represents a fascinating molecule in the realm of chemical biology. This heterocyclic compound, characterized by its intricate structural framework, has garnered significant attention due to its potential applications in pharmaceutical research and drug development. The presence of multiple functional groups, including sulfanyl, thiophenyl, and thiazole moieties, contributes to its unique chemical properties and reactivity.
Recent advancements in the field of medicinal chemistry have highlighted the importance of such multifunctional compounds in addressing complex biological targets. The structural motif of 1,3-diazinane-4,6-dione serves as a scaffold that can be modulated to enhance binding affinity and selectivity towards specific biological receptors. This has led to extensive exploration of derivatives of this compound for their pharmacological efficacy.
One of the most compelling aspects of 2-sulfanylidene-5-({[4-(thiophen-2-yl)-1,3-thiazol-2-yl]amino}methylidene)-1,3-diazinane-4,6-dione is its potential role in modulating enzyme activity. Enzymes are pivotal in numerous biological pathways, and inhibiting or activating specific enzymes can lead to therapeutic benefits. The compound's ability to interact with enzyme active sites through its various functional groups makes it a promising candidate for drug design. For instance, studies have shown that analogs of this compound exhibit inhibitory effects on certain kinases and proteases, which are implicated in various diseases.
The integration of thiophenyl and thiazole rings into the molecular structure not only enhances the compound's solubility and bioavailability but also contributes to its stability under physiological conditions. These aromatic heterocycles are well-known for their role in medicinal chemistry due to their ability to form stable complexes with biological targets. The presence of a sulfanylidene group further adds to the compound's versatility, allowing for diverse chemical modifications that can fine-tune its pharmacological properties.
In the context of current research trends, there is growing interest in developing small-molecule inhibitors that can selectively target pathological pathways without affecting normal cellular processes. 2-sulfanylidene-5-({[4-(thiophen-2-yl)-1,3-thiazol-2-yl]amino}methylidene)-1,3-diazinane-4,6-dione fits well within this paradigm. Its unique structural features enable it to interact with specific residues in protein targets, thereby modulating their function. This has been particularly relevant in the development of treatments for neurological disorders, where precise modulation of enzyme activity is crucial.
Moreover, the compound's potential application extends beyond traditional drug development. Its structural complexity and functional diversity make it an attractive scaffold for designing probes and tools for biochemical research. Researchers can utilize derivatives of this compound to study enzyme mechanisms and explore new therapeutic strategies. The ability to modify various parts of the molecule allows for the creation of libraries of compounds that can be screened for biological activity.
The synthesis of 1021230-01-2 involves multi-step organic reactions that highlight the synthetic prowess required to construct such intricate molecules. The process typically involves condensation reactions between appropriately substituted precursors followed by functional group transformations. These synthetic strategies not only showcase the versatility of modern organic chemistry but also provide insights into how structural modifications can influence biological activity.
Recent computational studies have further elucidated the binding interactions between 2-sulfanylidene-5-({[4-(thiophen-2-yl)-1,3-thiazol-2-yl]amino}methylidene)-1,3-diazinane-4,6-dione and its target proteins. Molecular docking simulations have revealed that the compound binds tightly to specific pockets within enzymes due to favorable hydrogen bonding networks and hydrophobic interactions. These insights have guided medicinal chemists in optimizing the compound's structure for improved potency and selectivity.
In conclusion,1021230-01-2 represents a significant advancement in chemical biology with its multifaceted applications in drug discovery and biochemical research. Its unique structural features and functional groups make it a versatile scaffold for developing novel therapeutics targeting various diseases. As research continues to uncover new biological pathways and targets,this compound is poised to play a crucial role in shaping future therapeutic strategies.
1021230-01-2 (2-sulfanylidene-5-({[4-(thiophen-2-yl)-1,3-thiazol-2-yl]amino}methylidene)-1,3-diazinane-4,6-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)